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Compound of Interest

Compound Name: Cycloheptylamine

Cat. No.: B1194755

An In-depth Technical Guide to Cycloheptylamine

This technical guide provides a comprehensive overview of cycloheptylamine, including its
chemical identifiers, physicochemical properties, synthesis methodologies, and potential
applications, with a focus on information relevant to researchers, scientists, and professionals
in drug development.

Chemical Identifiers and Nomenclature

Cycloheptylamine is a cyclic amine featuring a seven-membered carbon ring with an attached
amine group.[1] It is also referred to as aminocycloheptane or cycloheptanamine.[1][2][3]
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Identifier Type Value

CAS Number 5452-35-7[2][3][4][5]
EC Number 226-693-1[2][5]

IUPAC Name cycloheptanamine[2][4]

Molecular Formula

C7H1sN[2][4][6]

INChl=1S/C7H15N/c8-7-5-3-1-2-4-6-7/h7H,1-

InChl
6,8H2[2][4][5]
InChlKey VXVVUHQULXCUPF-UHFFFAOY SA-N[2][4][5]
SMILES C1CCCC(CCI)N[2][4]
Beilstein Number 1847543[5]

MDL Number

MFCD00004153([5][6]

PubChem CID

2899]2]

Physicochemical Properties

Cycloheptylamine is a colorless to light yellow liquid.[1] It possesses a characteristic amine
odor and is flammable.[1][4]
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Property Value Unit

Molecular Weight 113.20 g/mol [2][4][5][6]
Density 0.889 g/mL at 25 °C[5]
Boiling Point 54 °C at 11 mmHg[5]
Melting Point -18 °C[7]

Flash Point 42 °C (107.6 °F)[5]
Refractive Index 1.472 n20/D[5]

pKa 11.04 £ 0.20 (Predicted)[7]

Kovats Retention Index 987.3 (Standard non-polar)[2]

Synthesis and Purification Protocols

Several synthetic routes to cycloheptylamine have been established, with reductive amination
being a prominent method.

Experimental Protocol: Reductive Amination of
Cycloheptanone

Reductive amination is a widely employed method for synthesizing cycloheptylamine from
cycloheptanone.[4] This process involves the formation of an intermediate imine, which is then
reduced to the corresponding amine.[4] The reaction is typically performed under neutral or
weakly acidic conditions, with a pH of 4-5 being optimal.[4]

Methodology:

e Imine Formation: Cycloheptanone is reacted with ammonia or a primary amine in a suitable
solvent. The initial step is the nucleophilic attack of the amine on the carbonyl carbon of the
cycloheptanone.[4]

e Reduction: The intermediate imine is then reduced to cycloheptylamine. Common reducing
agents for this step include lithium aluminum hydride.[4]
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» pH Control: Maintaining a weakly acidic environment (pH 4-5) is crucial for the reaction's
efficiency.[4]

Other Synthetic Methods
e Reduction of Cycloheptanone: Direct reduction of cycloheptanone using reducing agents like

lithium aluminum hydride can also yield cycloheptylamine.[4]

» Ring-Opening Reactions: Certain cyclic precursors can undergo ring-opening followed by
amination to produce cycloheptylamine.[4]

o Direct Amination: The reaction of cycloheptene with ammonia under specific catalytic
conditions can also form cycloheptylamine.[4]

o Dual Catalysis: A combination of photoredox and nickel catalysis has been utilized for
cycloheptylamine synthesis through deaminative cross-coupling reactions.[4] This method
allows for the activation of sterically hindered tertiary amine precursors.[4]

Purification Protocol: Hydrochloride Salt Formation and
Recrystallization

A common and effective method for purifying cycloheptylamine is through the formation of its
hydrochloride salt, which has better crystalline properties than the free base.[4]

Methodology:

» Salt Formation: Cycloheptylamine is treated with hydrochloric acid under controlled
conditions to ensure complete conversion to cycloheptylamine hydrochloride.[4]

» Recrystallization: The resulting hydrochloride salt is then purified by recrystallization from a
suitable solvent to isolate the pure compound.[4]
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Synthesis and Purification Workflow of Cycloheptylamine
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Caption: Synthesis and Purification Workflow of Cycloheptylamine.
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Potential Applications in Research and Drug
Development

Cycloheptylamine and its derivatives are subjects of scientific research for their potential
applications in medicinal chemistry and organic synthesis.[4]

e Medicinal Chemistry:

o Neurotransmitter Modulation: Derivatives of cycloheptylamine have been synthesized
and studied for their potential to modulate dopamine and serotonin signaling pathways,
which could be relevant for treating neurological disorders such as Parkinson's disease
and depression.[4]

o Anticancer Properties: Some cycloheptylamine derivatives have shown promising
antitumor activity in preclinical research, potentially by interfering with cancer cell
proliferation and survival pathways.[4]

o Analgesic and Anti-inflammatory Properties: Studies suggest that some derivatives may
have analgesic or anti-inflammatory effects, although more comprehensive research is
needed.[4]

e Organic Synthesis:

o Building Block: Its seven-membered ring structure makes it a valuable building block for
creating complex molecules.[4]

o Catalyst Development: Cycloheptylamine derivatives have been used in the
development of novel catalysts for organic reactions.[4]

o Functional Materials: There is research into incorporating cycloheptylamine moieties into
polymers and liquid crystals for potential use in electronics and sensor technology.[4]

o Agrochemicals: The biological activity of cycloheptylamine has led to investigations into its
potential use in agrochemicals.[4]
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Conceptual Signaling Pathway Modulation by Cycloheptylamine Derivatives
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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